(1E)-1-Ethoxy-3,3,3-trifluoroprop-1-ene
Overview
Description
(1E)-1-Ethoxy-3,3,3-trifluoroprop-1-ene, also known as HFE-347pcf, is a fluorinated olefin that has gained attention due to its unique properties. It is a colorless, odorless, and non-flammable liquid that has a low global warming potential and is considered an alternative to traditional refrigerants and solvents.
Mechanism of Action
The mechanism of action of (1E)-1-Ethoxy-3,3,3-trifluoroprop-1-ene is not well understood. However, it is believed that it acts as a refrigerant and solvent by absorbing heat and dissolving or dispersing solutes.
Biochemical and Physiological Effects:
There is limited information on the biochemical and physiological effects of (1E)-1-Ethoxy-3,3,3-trifluoroprop-1-ene. However, studies have shown that it has low toxicity and is not a skin irritant or sensitizer.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (1E)-1-Ethoxy-3,3,3-trifluoroprop-1-ene in lab experiments is its low global warming potential and environmentally friendly properties. It is also a non-flammable liquid, which makes it safer to handle than traditional solvents such as acetone and ethanol. However, one limitation of using (1E)-1-Ethoxy-3,3,3-trifluoroprop-1-ene is its high cost compared to traditional solvents.
Future Directions
There are several future directions for the use of (1E)-1-Ethoxy-3,3,3-trifluoroprop-1-ene. One potential application is as a refrigerant in air conditioning and refrigeration systems. Another potential application is as a cleaning solvent in the electronics industry. Further research is needed to fully understand the mechanism of action and potential applications of (1E)-1-Ethoxy-3,3,3-trifluoroprop-1-ene.
Scientific Research Applications
(1E)-1-Ethoxy-3,3,3-trifluoroprop-1-ene has been extensively studied for its potential as a refrigerant and solvent. It has a low global warming potential and is considered an environmentally friendly alternative to traditional refrigerants such as chlorofluorocarbons (CFCs) and hydrochlorofluorocarbons (HCFCs). (1E)-1-Ethoxy-3,3,3-trifluoroprop-1-ene has also been studied for its potential as a cleaning solvent in the electronics industry.
properties
IUPAC Name |
1-ethoxy-3,3,3-trifluoroprop-1-ene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7F3O/c1-2-9-4-3-5(6,7)8/h3-4H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CXPDIKCBUPMVRN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC=CC(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7F3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701297744 |
Source
|
| Record name | 1-Ethoxy-3,3,3-trifluoro-1-propene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701297744 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.10 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1E)-1-Ethoxy-3,3,3-trifluoroprop-1-ene | |
CAS RN |
352-62-5 |
Source
|
| Record name | 1-Ethoxy-3,3,3-trifluoro-1-propene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=352-62-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Ethoxy-3,3,3-trifluoro-1-propene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701297744 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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